Cas no 2639461-72-4 (tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate)

• Product Name: tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate
• CAS No: 2639461-72-4
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5642684
• PubChem ID: 165896254
• Update Time: 2025-10-25

tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(1-aminopropan-2-yl)amino]benzoate
• EN300-28229700
• 2639461-72-4
• tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate

• Inchi： 1S/C14H22N2O2/c1-10(9-15)16-12-7-5-6-11(8-12)13(17)18-14(2,3)4/h5-8,10,16H,9,15H2,1-4H3
• InChI Key： FEBWWYPJWWXAGU-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)NC(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate

Research Brief on tert-Butyl 3-(1-aminopropan-2-yl)aminobenzoate (CAS: 2639461-72-4): Recent Advances and Applications

In recent years, tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate (CAS: 2639461-72-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The tert-butyl ester moiety and the aminopropan-2-ylamino group contribute to its versatility as a building block in organic synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The researchers highlighted its role in improving the bioavailability and metabolic stability of the resulting compounds, making it a valuable scaffold for drug development.

Another significant application of this compound lies in its use as a precursor for the synthesis of bioactive molecules. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate into a series of kinase inhibitors. The study revealed that the compound's structural flexibility allowed for the fine-tuning of inhibitory activity, leading to the identification of potent candidates with high selectivity for specific kinase targets.

In addition to its role in drug discovery, tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate has also been explored in the context of chemical biology. Researchers have utilized it as a probe to study enzyme mechanisms and protein-ligand interactions. For instance, a recent publication in ACS Chemical Biology (2023) described its use in the development of activity-based probes for serine hydrolases, showcasing its potential in elucidating biological pathways and identifying new therapeutic targets.

The safety and pharmacokinetic profiles of tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate have also been subjects of investigation. Preclinical studies have indicated favorable absorption and distribution properties, with minimal off-target effects. These findings, published in Drug Metabolism and Disposition (2024), suggest that the compound could serve as a promising lead for further optimization in clinical settings.

In conclusion, tert-butyl 3-(1-aminopropan-2-yl)aminobenzoate (CAS: 2639461-72-4) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, with ongoing studies continuing to uncover its full potential. Future research directions may include the exploration of its derivatives and their therapeutic efficacy in disease models, as well as the development of scalable synthetic routes for industrial applications.